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Compound of Interest

tert-Butyl (5-methoxy-2-
Compound Name:
nitrophenyl)carbamate

Cat. No.: B153054

Technical Guide to tert-Butyl (5-methoxy-2-
nhitrophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data, handling
procedures, and experimental protocols for tert-Butyl (5-methoxy-2-nitrophenyl)carbamate.
The information is intended to support laboratory safety and the proper use of this compound in
research and development settings.

Compound Identification
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Identifier Value

Product Name tert-Butyl (5-methoxy-2-nitrophenyl)carbamate
CAS Number 185428-55-1[1]

Molecular Formula C12H16N205[1]

Molecular Weight 268.27 g/mol [1][2]

2-(Boc-amino)-4-methoxy-1-nitrobenzene,
TERT-BUTYL N-(5-METHOXY-2-
NITROPHENYL)CARBAMATE, (5-Methoxy-2-

nitro-phenyl)-carbamic acid tert-butyl ester

Synonyms

Physical and Chemical Properties

The following table summarizes the known and computed physical and chemical properties of
tert-Butyl (5-methoxy-2-nitrophenyl)carbamate. Note that some properties are
computationally derived and have not been experimentally verified.
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Property Value Source
Appearance Not specified (likely a solid)

Odor Not specified

Molecular Weight 268.27 g/mol [11[2]
Exact Mass 268.10592162 Da [2]
XLogP3 2.5 (2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

C);untg p > 12
Rotatable Bond Count 4 [2]
Topological Polar Surface Area  93.4 A2 [2]
Heavy Atom Count 19 [2]
Solubility No data available

Storage Temperature 2-8°C[1]

Hazard Identification and GHS Classification

tert-Butyl (5-methoxy-2-nitrophenyl)carbamate is classified as harmful if swallowed
according to the Globally Harmonized System (GHS).

GHS Classification = Hazard Statement Signal Word Pictogram
Acute toxicity, oral H302: Harmful if ]

Warning
(Category 4) swallowed[1]

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Experimental Protocols and Safety Measures

Adherence to strict safety protocols is mandatory when handling this compound. The following
sections detail essential procedures.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment must be worn at all times in the

laboratory.
Protection Type Recommendation
Eye/Face Protection Safety goggles with side-shields.[1]
Hand Protection Protective gloves (e.g., nitrile, neoprene).[1]
Skin and Body Protection Impervious clothing, such as a lab coat.[1]

_ _ A suitable respirator should be used if ventilation
Respiratory Protection o _
is inadequate or dust is generated.[1]

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring laboratory safety.
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Procedure

Recommendation

Handling

- Work in a well-ventilated area, preferably a
chemical fume hood.[1] - Avoid breathing dust,
vapors, or mist.[1] - Prevent contact with skin
and eyes.[1] - Wash hands thoroughly after
handling.

Storage

- Keep container tightly closed in a dry, cool,
and well-ventilated place.[1] - Store at a
recommended temperature of 2-8°C.[1] - Keep
away from direct sunlight and sources of

ignition.[1]

First-Aid Measures

In case of exposure, immediate action is required.

Exposure Route

First-Aid Measure

Wash out mouth with water. Do NOT induce

Ingestion . L :
vomiting. Call a physician immediately.[1]
Move the person to fresh air. If breathing is
Inhalation difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.[1]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and call a physician.[1]

Eye Contact

Immediately flush eyes with large amounts of
water, separating eyelids with fingers. Remove
contact lenses if present. Promptly call a

physician.[1]

Spill and Disposal Procedures

In the event of a spill, follow these steps:
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e Evacuate and Ventilate: Ensure adequate ventilation and evacuate personnel to a safe area.

[1]

» Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[1]

o Cleanup: Use full personal protective equipment. Sweep up the material and place itin a
suitable, closed container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the product to enter the sewage system.[3]

Visualized Workflows and Relationships

The following diagrams illustrate key safety and handling workflows for tert-Butyl (5-methoxy-
2-nitrophenyl)carbamate.

GHS Hazard Classification

(Acute Toxicity, Oral (Category 4))—»(&0';”25817 Mark)—»(Signal Word: Warning)—»(H302: Harmful if swallowed)

Precautionary Response

(P305+P351+P338 Eye Contact: Rinse cautiously with water)d -------------------------------------------------------- !

[PZSO Wear protective gloves/clothing/eye protection}-- -----------------------------------------------------------------
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Caption: GHS Hazard classification and response for the compound.
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Caption: A step-by-step workflow for the safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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